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Compound of Interest

Compound Name: Aep-IN-2

Cat. No.: B12377860 Get Quote

Disclaimer: The information provided herein is for guidance purposes for trained professionals

in a laboratory setting. "Aep-IN-2" is understood to be a specific designation for N-(2-

Aminoethyl)piperazine (AEP), and all safety protocols are based on the known hazards of AEP.

Always consult the specific Safety Data Sheet (SDS) for the product you are using and adhere

to your institution's safety protocols.

This guide furnishes crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-(2-Aminoethyl)piperazine (AEP). It includes a

detailed operational plan, personal protective equipment (PPE) requirements, and disposal

procedures to ensure safe handling in a laboratory environment.

Quantitative Data Summary
The following table summarizes key quantitative data for N-(2-Aminoethyl)piperazine, compiled

from various safety data sheets.
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Property Value

CAS Number 140-31-8

Molecular Formula C6H15N3

Molecular Weight 129.2 g/mol

Appearance Colorless to light yellow liquid

Odor Ammonia-like

Boiling Point 218 - 222 °C (424.4 - 431.6 °F)

Melting Point -19 °C (-2.2 °F)

Flash Point 88 °C (190.4 °F) - Combustible Liquid

Density 0.985 g/cm³ at 20 °C

Vapor Density 4.4 (Air = 1)

Solubility in Water Soluble

pH 12 (100 g/L aqueous solution)

UN Number UN 2815

Hazard Classes 8 (Corrosive), 6.1 (Toxic)

Packing Group III

LD50 Oral (Rat) 2118.6 mg/kg

LD50 Dermal (Rabbit) 871.2 mg/kg[1]

Hazard Identification and Personal Protective
Equipment (PPE)
N-(2-Aminoethyl)piperazine is a combustible liquid that is harmful if swallowed and toxic in

contact with skin.[2] It causes severe skin burns and eye damage and may cause an allergic

skin reaction.[2] It is also harmful to aquatic life with long-lasting effects.[2] Therefore, stringent

adherence to PPE protocols is mandatory.
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Minimum Required PPE:

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene). breakthrough times

and thickness should be appropriate for the planned duration of exposure.

Eye/Face Protection: Chemical safety goggles are required. A face shield should be worn in

situations with a higher risk of splashing.

Skin and Body Protection: A lab coat is mandatory. For larger quantities or in case of

potential for significant exposure, chemical-resistant overalls and boots should be worn.

Respiratory Protection: Work in a well-ventilated area, preferably in a chemical fume hood. If

ventilation is inadequate or for spill cleanup, use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors.

Operational Plan: Step-by-Step Handling
Procedures
This section provides a procedural workflow for the safe handling of N-(2-

Aminoethyl)piperazine.

1. Pre-Handling Preparation:

Ensure the work area is clean and uncluttered.
Locate the nearest safety shower and eyewash station and confirm they are operational.
Verify that the chemical fume hood is functioning correctly.
Assemble all necessary equipment and reagents.
Don the required personal protective equipment as outlined above.

2. Handling the Chemical:

Conduct all work with N-(2-Aminoethyl)piperazine inside a certified chemical fume hood.
Ground all equipment to prevent static discharge, as the substance is a combustible liquid.
Avoid direct contact with the liquid and inhalation of vapors.
Use a properly calibrated pipette or a similar dispensing tool for transferring the liquid. Avoid
pouring directly from the bottle when possible to minimize splashing.
Keep the container tightly closed when not in use.
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3. Post-Handling Procedures:

Wipe down the work area in the fume hood with an appropriate cleaning agent.
Properly label and store any unused N-(2-Aminoethyl)piperazine in a cool, dry, and well-
ventilated area away from incompatible materials such as acids and strong oxidizing agents.
Remove and dispose of contaminated gloves and other disposable PPE in the designated
hazardous waste container.
Wash hands thoroughly with soap and water after handling is complete.

Emergency Procedures
In case of skin contact: Immediately remove all contaminated clothing and rinse the affected

skin with plenty of water for at least 15 minutes.[2] Seek immediate medical attention.

In case of eye contact: Immediately flush the eyes with copious amounts of water for at least

15 minutes, occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if

present and easy to do. Seek immediate medical attention.

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.

If swallowed: Do NOT induce vomiting.[2] Rinse the mouth with water. Never give anything

by mouth to an unconscious person. Seek immediate medical attention.

In case of a spill: Evacuate the area.[3] Remove all sources of ignition.[2] Wearing

appropriate PPE, contain the spill using an inert absorbent material (e.g., sand, vermiculite).

[4] Collect the absorbed material into a sealed container for disposal.

Disposal Plan
All waste containing N-(2-Aminoethyl)piperazine must be treated as hazardous waste.

Waste Collection: Collect all liquid waste containing N-(2-Aminoethyl)piperazine in a

designated, properly labeled, and sealed container. Do not mix with other waste streams

unless compatibility is confirmed.

Contaminated Materials: All disposable items that have come into contact with N-(2-

Aminoethyl)piperazine, such as gloves, pipette tips, and absorbent pads, must be placed in a
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designated hazardous waste container.

Disposal Method: Dispose of all N-(2-Aminoethyl)piperazine waste through a licensed

hazardous waste disposal company.[5] Follow all local, state, and federal regulations for

hazardous waste disposal.[2] Do not dispose of it down the drain or in the regular trash.

Workflow for Safe Handling of N-(2-
Aminoethyl)piperazine
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Safe Handling Workflow for N-(2-Aminoethyl)piperazine (AEP)

1. Preparation
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3. Post-Handling

4. Waste Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

